Cas no 2171582-64-0 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171582-64-0
• MF: C₂₆H₃₀N₂O₅S
• MW: 482.591805934906
• CID: 5870189
• PubChem ID: 165830309
• Update Time: 2025-06-08

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-1,3-thiazolidine-4-carboxylic acid
• EN300-1476310
• 2171582-64-0
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C26H30N2O5S/c1-2-3-8-17(13-24(29)28-16-34-15-23(28)25(30)31)27-26(32)33-14-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-23H,2-3,8,13-16H2,1H3,(H,27,32)(H,30,31)
• InChI Key： XCRKQHFPSOSARY-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)N(C1)C(CC(CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 482.18754324g/mol
• Monoisotopic Mass: 482.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 121Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-1,3-thiazolidine-4-carboxylic acid

Comprehensive Analysis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171582-64-0)

In the rapidly evolving field of peptide synthesis and medicinal chemistry, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171582-64-0) has emerged as a compound of significant interest. This molecule, characterized by its Fmoc-protected amino acid derivative structure, plays a pivotal role in the development of novel therapeutic agents and biochemical research tools. Its unique thiazolidine-4-carboxylic acid moiety and heptanoyl backbone make it a versatile building block for peptide modifications and drug design.

The growing demand for peptide-based therapeutics has placed compounds like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-1,3-thiazolidine-4-carboxylic acid at the forefront of pharmaceutical research. Researchers are particularly interested in its potential applications in targeted drug delivery and enzyme inhibition, topics frequently searched in academic and industrial databases. The compound's CAS No. 2171582-64-0 is often queried in conjunction with solid-phase peptide synthesis (SPPS) and Fmoc chemistry, reflecting its relevance in modern laboratory workflows.

From a structural perspective, the Fmoc-protecting group in this compound ensures compatibility with standard peptide coupling reagents, while the thiazolidine ring contributes to conformational rigidity—a property highly valued in bioactive peptide design. Recent publications have highlighted its utility in creating cyclic peptide mimetics, addressing one of the most searched topics in drug discovery forums: how to improve peptide stability and bioavailability. The heptanoyl linker further enhances molecular flexibility, enabling precise spatial arrangement of pharmacophores.

Quality control of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-1,3-thiazolidine-4-carboxylic acid involves rigorous HPLC purification and mass spectrometry verification, procedures commonly discussed in pharmaceutical quality assurance circles. The compound's CAS registry number 2171582-64-0 serves as a crucial identifier in chemical inventory management systems, another trending topic among laboratory managers optimizing their digital lab workflows.

In the context of green chemistry initiatives—a hot-button issue in 2023—this compound's synthesis has been optimized to reduce organic solvent waste, aligning with the industry's shift toward sustainable manufacturing. Its application in peptide vaccine development also resonates with current global health priorities, particularly in emerging infectious disease research where modified peptides show promise as next-generation immunogens.

The structure-activity relationship (SAR) studies involving 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-1,3-thiazolidine-4-carboxylic acid have provided valuable insights into molecular recognition processes, a subject dominating recent computational chemistry publications. Researchers frequently search for information about its protease resistance and cell permeability—properties directly influenced by its thiazolidine carboxylic acid component.

As the pharmaceutical industry increasingly adopts AI-driven drug discovery platforms, the precise chemical descriptors of CAS 2171582-64-0 become essential training data for machine learning models predicting peptide behavior. This intersection of cheminformatics and peptide engineering represents one of the most dynamic areas in contemporary research, with the compound serving as a test case for in silico peptide design methodologies.

Storage and handling protocols for 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-1,3-thiazolidine-4-carboxylic acid follow standard practices for amino acid derivatives, with particular attention to moisture-sensitive functional groups—a practical concern often raised in laboratory technique forums. Its stability under various pH conditions makes it suitable for diverse bioconjugation strategies, another trending search term among researchers developing diagnostic probes and imaging agents.

The commercial availability of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-1,3-thiazolidine-4-carboxylic acid through specialized chemical suppliers has facilitated its adoption in both academic and industrial settings. Product listings typically highlight its ≥95% purity and provide detailed NMR characterization data, addressing key purchasing criteria for process chemistry teams. The compound's CAS number 2171582-64-0 serves as a universal reference in global chemical databases, enabling efficient sourcing in an increasingly interconnected research landscape.

Looking forward, the unique attributes of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-1,3-thiazolidine-4-carboxylic acid position it as a valuable tool for addressing current challenges in peptide drug formulation and delivery system optimization. As the scientific community continues to explore beyond-rule-of-five chemical space, this compound's balanced properties—combining structural novelty with synthetic accessibility—will likely sustain its relevance in cutting-edge pharmaceutical research.